Cas no 20746-23-0 (Diphenyldi-p-tolylphosphonium chloride)

• Product Name: Diphenyldi-p-tolylphosphonium chloride
• CAS No: 20746-23-0
• MF: C₂₆H₂₄ClP
• MW: 402.895526885986
• CID: 1093266
• PubChem ID: 72942647
• Update Time: 2025-09-18

Diphenyldi-p-tolylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• Diphenyldi-p-tolylphosphonium chloride
• bis(4-methylphenyl)-diphenylphosphanium,chloride
• 20746-23-0
• Diphenyldi-p-tolylphosphoniumchloride

• Inchi： 1S/C26H24P.ClH/c1-21-13-17-25(18-14-21)27(23-9-5-3-6-10-23,24-11-7-4-8-12-24)26-19-15-22(2)16-20-26;/h3-20H,1-2H3;1H/q+1;/p-1
• InChI Key： SLBVPKNKQUVDKK-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 402.1304155g/mol
• Monoisotopic Mass: 402.1304155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Diphenyldi-p-tolylphosphonium chloride

Introduction to Diphenyldi-p-tolylphosphonium Chloride (CAS No. 20746-23-0)

Diphenyldi-p-tolylphosphonium chloride, with the chemical formula C₂₂H
²⁵PCl and CAS number 20746-23-0, is a significant compound in the field of organophosphorus chemistry. This organophosphorus salt has garnered considerable attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structural properties make it a valuable intermediate in the synthesis of various complex molecules, particularly in the development of novel therapeutic agents.

The synthesis of Diphenyldi-p-tolylphosphonium chloride involves a series of well-defined chemical reactions that highlight its reactivity and stability. The process typically begins with the reaction of p-tolylphosphonitrile with an appropriate aromatic halide, followed by quaternization with an alkali metal salt. This method ensures high yield and purity, making it a preferred choice for industrial-scale production. The resulting product is then isolated and purified through recrystallization or other suitable techniques.

In recent years, researchers have been exploring the potential of Diphenyldi-p-tolylphosphonium chloride in drug discovery and development. Its phosphonium core serves as a versatile scaffold for designing molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The ability to modify its structure allows for the fine-tuning of pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further investigation.

The compound's role in material science is equally noteworthy. Diphenyldi-p-tolylphosphonium chloride has been utilized in the preparation of liquid crystals and conductive polymers due to its ability to form stable ionic aggregates. These aggregates can enhance the thermal stability and mechanical strength of materials, making them suitable for applications in electronic devices and advanced coatings. Additionally, its compatibility with various organic solvents makes it an excellent additive in polymer processing, improving melt flow and dispersion properties.

Recent advancements in computational chemistry have further illuminated the potential of Diphenyldi-p-tolylphosphonium chloride. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective derivatives. These simulations have helped identify key structural features that contribute to its biological activity, guiding the development of next-generation therapeutic agents. The integration of experimental data with computational methods has significantly accelerated the discovery process.

The pharmaceutical industry has also been keen on exploring the applications of Diphenyldi-p-tolylphosphonium chloride in targeted drug delivery systems. Its ability to form stable complexes with other bioactive molecules has been leveraged to develop nanocarriers that enhance drug solubility and bioavailability. These formulations have shown promise in clinical trials for treating various diseases, including neurodegenerative disorders and infectious diseases. The versatility of this compound makes it a valuable tool in developing innovative drug delivery strategies.

In conclusion, Diphenyldi-p-tolylphosphonium chloride (CAS No. 20746-23-0) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique chemical properties make it an indispensable intermediate in pharmaceutical synthesis, while its potential in material science continues to be explored. With ongoing research efforts focused on optimizing its applications, this compound is poised to play a crucial role in future advancements.